Cas no 1419101-40-8 (Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate)

Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate is a fluorinated spirocyclic ester with a rigid, three-dimensional structure, offering unique steric and electronic properties. The incorporation of two fluorine atoms at the 6-position enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and agrochemical applications. The spiro[3.3]heptane scaffold provides conformational constraint, which can improve binding selectivity in drug design. This compound is particularly useful for the synthesis of bioactive molecules requiring fluorinated motifs or spirocyclic frameworks. Its ester functionality allows for further derivatization, enabling versatile downstream modifications. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.

Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate structure

1419101-40-8 structure

Product Name:Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate

CAS No:1419101-40-8

MF:C₉H₁₂F₂O₂

MW:190.187190055847

CID:4596098

PubChem ID:72207686

Update Time:2025-07-24

Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate
- methyl 2,2-difluorospiro[3.3]heptane-6-carboxylate
- PB35291
- SB10879
- P13846
- MFCD23106457
- AKOS025403671
- CS-0053987
- Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester
- DTXSID801171250
- 1419101-40-8
- methyl6,6-difluorospiro[3.3]heptane-2-carboxylate
- Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate
- Inchi： 1S/C9H12F2O2/c1-13-7(12)6-2-8(3-6)4-9(10,11)5-8/h6H,2-5H2,1H3
- InChI Key： NMHRSPYFJMDXJG-UHFFFAOYSA-N
- SMILES： FC1(CC2(C1)CC(C(=O)OC)C2)F

Computed Properties

Exact Mass: 190.08053595g/mol
Monoisotopic Mass: 190.08053595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 26.3

Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate Pricemore >>

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